Cas no 1226449-60-0 (methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate)

• Product Name: methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate
• CAS No: 1226449-60-0
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 6120227
• PubChem ID: 49676272
• Update Time: 2025-06-11

methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate
• DTWYXLVULKOKDH-UHFFFAOYSA-N
• methyl 4-[(6-propylpyrimidin-4-yl)sulfanylmethyl]benzoate
• methyl 4-{[(6-propylpyrimidin-4-yl)sulfanyl]methyl}benzoate
• AKOS024518518
• SR-01000924754-1
• methyl 4-(((6-propylpyrimidin-4-yl)thio)methyl)benzoate
• VU0520447-1
• 1226449-60-0
• SR-01000924754
• F5787-1993

• Inchi： 1S/C16H18N2O2S/c1-3-4-14-9-15(18-11-17-14)21-10-12-5-7-13(8-6-12)16(19)20-2/h5-9,11H,3-4,10H2,1-2H3
• InChI Key： DTWYXLVULKOKDH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CSC2=CC(CCC)=NC=N2)C=C1

Computed Properties

• Exact Mass: 302.10889899g/mol
• Monoisotopic Mass: 302.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate

Methyl 4-{(6-Propylpyrimidin-4-yl)sulfanylmethyl}benzoate (CAS No. 1226449-60-0): A Comprehensive Overview

Methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate (CAS No. 1226449-60-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a propyl-substituted pyrimidine ring and a benzoate moiety linked through a sulfur atom. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate is C₁₇H₁₈N₂O₂S, and its molecular weight is approximately 310.4 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-(bromomethyl)benzoic acid with 6-propylpyrimidin-4-thiol, followed by methylation to form the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and potential large-scale production.

In recent years, methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate is in the field of cancer research. Studies have demonstrated that this compound exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the potential of methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate as a lead compound for the development of novel anticancer agents.

Beyond its anti-inflammatory and anticancer properties, methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate has also shown promise in other therapeutic areas. For example, recent studies have explored its potential as an antiviral agent against RNA viruses such as influenza and coronavirus. The compound has been found to inhibit viral replication by interfering with key viral enzymes, suggesting its utility in the development of broad-spectrum antiviral drugs.

The pharmacokinetic properties of methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate have also been investigated to assess its suitability for clinical use. Preclinical studies have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings are encouraging and suggest that further optimization may lead to a viable drug candidate for human use.

In conclusion, methyl 4-{(6-propylpyrimidin-4-yl)sulfanylmethyl}benzoate (CAS No. 1226449-60-0) is a versatile compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory therapy, cancer treatment, and antiviral drug discovery. As research in these fields continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative medical solutions.